Cas no 1805299-78-8 (Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate
• CAS No: 1805299-78-8
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4812201
• Update Time: 2025-08-05

Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O4/c1-2-18-9(15)3-6-5-13-8(14(16)17)4-7(6)10(11)12/h4-5,10H,2-3H2,1H3
• InChI Key： YUYUHLVTGVQGQC-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate

Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate (CAS No. 1805299-78-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate, identified by its CAS number CAS No. 1805299-78-8, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, featuring a pyridine core substituted with a difluoromethyl group and a nitro group, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules.

The structural attributes of Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate make it a valuable building block for medicinal chemists. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the resulting drug candidates, while the nitro group provides a versatile handle for further functionalization. These features have positioned this compound as a cornerstone in the development of novel therapeutic agents.

In recent years, Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate has been extensively utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The difluoromethyl moiety, in particular, has been shown to improve the binding affinity and selectivity of these inhibitors towards their respective targets.

Furthermore, this compound has found utility in the synthesis of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs, and modifications such as the introduction of a difluoromethyl group can significantly enhance their efficacy. Recent studies have demonstrated that derivatives of Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate exhibit promising antiviral activity against several viral strains, including those responsible for chronic infections.

The nitro group in Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate also serves as a valuable functional handle for further chemical transformations. Reduction of the nitro group can yield an amine, which can then be coupled with other pharmacophores to create more complex molecules. This flexibility makes it an indispensable tool in drug discovery pipelines.

Another area where this compound has made significant contributions is in the development of central nervous system (CNS) drugs. The lipophilic nature imparted by the difluoromethyl group facilitates blood-brain barrier penetration, making it an attractive feature for CNS-targeting agents. Researchers have leveraged Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate to synthesize novel neuroactive compounds that show potential in treating neurological disorders such as Alzheimer's and Parkinson's disease.

The synthetic methodologies for Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate have also seen considerable advancements. Modern synthetic techniques, including flow chemistry and catalytic processes, have enabled more efficient and scalable production of this intermediate. These advancements not only reduce costs but also improve the sustainability of pharmaceutical manufacturing processes.

In conclusion, Ethyl 4-(difluoromethyl)-2-nitropyridine-5-acetate (CAS No. 1805299-78-8) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a vital component in the pharmaceutical industry.